Cas no 728894-87-9 (Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-)

Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)- is a versatile organic compound with significant applications in the synthesis of fine chemicals. It serves as a key intermediate for the preparation of pharmaceuticals, agrochemicals, and materials science. This compound boasts a high purity and is known for its stability, making it suitable for complex chemical reactions. Its unique structure and functional groups enable its use in a wide range of synthetic pathways, offering researchers a powerful tool for the development of novel compounds.
Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)- structure
728894-87-9 structure
Product Name:Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-
CAS No:728894-87-9
MF:C10H7N3O
MW:185.182081460953
CID:1761800
PubChem ID:68033444
Update Time:2025-10-16

Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-
    • BS-32737
    • SCHEMBL10094740
    • 728894-87-9
    • 4-(3-Methyl-1,2,4-oxadiazol-5-yl)benzonitrile
    • Inchi: 1S/C10H7N3O/c1-7-12-10(14-13-7)9-4-2-8(6-11)3-5-9/h2-5H,1H3
    • InChI Key: KEANHZPGKNKJFT-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C#N)=CC=2)=NC(C)=N1

Computed Properties

  • Exact Mass: 185.058911855g/mol
  • Monoisotopic Mass: 185.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.7Ų

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Additional information on Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)-

Introduction to Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)- (CAS No. 728894-87-9)

Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)- (CAS No. 728894-87-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, which include a benzonitrile moiety and a 3-methyl-1,2,4-oxadiazole substituent. These structural elements contribute to its potential applications in various therapeutic areas.

The benzonitrile functional group is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The presence of the 3-methyl-1,2,4-oxadiazole substituent further enhances the compound's pharmacological properties by introducing additional functionalities that can interact with biological targets. This combination of structural features makes Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)- an attractive candidate for drug discovery and development.

Recent studies have explored the potential of Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)- in various therapeutic areas. One notable area of research is its use as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a key factor in many diseases, including arthritis and inflammatory bowel disease. Studies have shown that Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)- exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Another promising application of Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)- is in the treatment of cancer. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Research has demonstrated that Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)- can selectively target these pathways by modulating key enzymes involved in cell cycle regulation and apoptosis. This selective targeting minimizes toxicity to healthy cells while effectively inhibiting cancer cell growth.

In addition to its anti-inflammatory and anticancer properties, Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-yl)- has also shown potential as an antimicrobial agent. The increasing prevalence of antibiotic-resistant bacteria poses a significant challenge to global health. Studies have indicated that Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol-5-y l)- exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes.

The pharmacokinetic properties of Benzonitrile, 4-(3-methyl-1,2,4-oxadiazol -5-y l)- have also been extensively studied. Its high oral bioavailability and favorable distribution profile make it suitable for various routes of administration. Additionally, the compound demonstrates low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

Despite its promising properties, the development of Benzonitrile , 4 -(3 -methyl -1 , 2 , 4 - oxadiazol -5 - yl ) - into a viable pharmaceutical product requires further investigation. Ongoing clinical trials are evaluating its safety and efficacy in human subjects. These trials are crucial for understanding the compound's behavior in vivo and identifying any potential side effects or interactions with other medications.

In conclusion , Benzonitrile , 4 -(3 -methyl -1 , 2 , 4 - oxadiazol -5 - yl ) - ( CAS No . 728894 -87 -9 ) represents a promising candidate for the development of novel therapeutic agents . Its unique structural features , combined with its diverse biological activities , make it an exciting area of research for medicinal chemists and pharmaceutical scientists . As more data becomes available from ongoing studies , the full potential of this compound will likely be realized , contributing to advancements in healthcare and disease management .

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